Cas no 1895330-05-8 (3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol)

• Product Name: 3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol
• CAS No: 1895330-05-8
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6073198
• PubChem ID: 116835388
• Update Time: 2025-10-29

3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol
• EN300-1785454
• 1895330-05-8

• Inchi： 1S/C10H13N3O/c11-4-8(5-14)7-1-2-9-10(3-7)13-6-12-9/h1-3,6,8,14H,4-5,11H2,(H,12,13)
• InChI Key： QLFWZTWRELDSFR-UHFFFAOYSA-N
• SMILES： OCC(CN)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol

Recent Advances in the Study of 3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS: 1895330-05-8)

The compound 3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS: 1895330-05-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol, which make it a promising candidate for targeting specific biological pathways. The compound's benzimidazole core is known to interact with various enzymes and receptors, suggesting its utility in modulating disease-related processes. Researchers have explored its role in inhibiting key enzymes involved in inflammation and cancer progression, with preliminary results showing promising efficacy in vitro.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method for 3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol, which significantly reduces production costs and improves scalability. This breakthrough is expected to facilitate further pharmacological evaluations and preclinical studies.

In addition to its synthetic accessibility, the compound's pharmacokinetic properties have been a focal point of recent research. Studies have demonstrated favorable absorption and distribution profiles, along with minimal toxicity in animal models. These findings underscore the compound's potential as a lead candidate for further optimization and clinical development.

Looking ahead, researchers are investigating the compound's mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking simulations are being employed to elucidate its binding interactions with target proteins. These efforts are expected to provide valuable insights for structure-activity relationship (SAR) studies and the design of more potent derivatives.

In conclusion, 3-amino-2-(1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS: 1895330-05-8) represents a promising scaffold for drug discovery, with recent studies highlighting its synthetic feasibility, biological activity, and therapeutic potential. Continued research in this area is likely to yield significant contributions to the development of novel treatments for various diseases.